N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-3-ethyltriazolo[4,5-d]pyrimidin-7-amine
• InChI: InChI=1S/C14H16N6O/c1-3-20-14-12(18-19-20)13(15-9-16-14)17-10-7-5-6-8-11(10)21-4-2/h5-9H,3-4H2,1-2H3,(H,15,16,17)
• InChI Key: VTQWNMTVIWYPTI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC=NC(=C2N=N1)NC3=CC=CC=C3OCC

Description

N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine is a compound that belongs to the class of triazolopyrimidines. These compounds are known for their diverse biological activities, including antitumor, antimicrobial, and antiviral properties . The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine involves several steps. One common method includes the cyclization of appropriate hydrazine derivatives with ethyl acetoacetate, followed by the reaction with 2-ethoxyaniline . The reaction conditions typically involve refluxing in ethanol or another suitable solvent. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity .

Chemical Reactions Analysis

N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under suitable conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant biological activities, including antitumor and antimicrobial properties.

Medicine: Due to its biological activities, it is being explored as a potential therapeutic agent for treating cancer and infectious diseases.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), which plays a crucial role in cell cycle regulation . By inhibiting CDK2, the compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, it may interact with other molecular targets involved in signaling pathways related to cell proliferation and survival .

Comparison with Similar Compounds

N-(2-ethoxyphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine can be compared with other triazolopyrimidine derivatives, such as:

Pyrazolo[3,4-d]pyrimidine: Known for its CDK2 inhibitory activity and antitumor properties.

1,2,4-Triazolo[1,5-c]pyrimidine: Exhibits similar biological activities but with different structural features.

Thiazolo[4,5-d]pyrimidine: Another class of compounds with notable antitumor activities.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct biological activities and chemical reactivity .